Cas no 78202-45-6 (7-Fluoroquinoline-4-carboxylic acid)

• Product Name: 7-Fluoroquinoline-4-carboxylic acid
• CAS No: 78202-45-6
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• CID: 534871
• Update Time: 2023-08-03

7-Fluoroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid,5-(chloromethyl)-1,2,3,6-tetrahydro-2,6-dioxo-, ethyl ester
• 7-FLUOROQUINOLINE-4-CARBOXYLIC ACID
• 4-Quinolinecarboxylic acid, 7-fluoro-
• AB0048522
• 7-Fluoroquinoline-4-carboxylic acid

• Inchi： 1S/C10H6FNO2/c11-6-1-2-7-8(10(13)14)3-4-12-9(7)5-6/h1-5H,(H,13,14)
• InChI Key： QIRLJMJLJXBUMP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C(=O)O)C=CN=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2